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Compound of Interest

Compound Name: DL-serine hydrazide Hydrochloride
CAS No.: 25317-90-2
Cat. No.: B1310253
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,
and known applications of DL-serine hydrazide hydrochloride. The information is intended to
support research, development, and application of this versatile chemical compound.

Core Chemical and Physical Properties

DL-serine hydrazide hydrochloride is a white to off-white crystalline solid. It is the
hydrochloride salt of DL-serine hydrazide, a derivative of the amino acid serine. The "DL"
designation indicates that it is a racemic mixture, containing equal amounts of the D- and L-
enantiomers.[1] The presence of the hydrochloride salt enhances its stability and solubility in
aqueous solutions.[1]

General and Physical Properties
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Property Value Source(s)

White to off-white

Appearance . .

solid/crystalline powder
Melting Point >183 °C (decomposes) [2]
Solubility Soluble in water and methanol.

Room temperature, under inert
Storage Temperature
atmosphere.

~hemical Identii | Molecular

Identifier/Datum Value Source(s)

CAS Number 55819-71-1 [3]

Molecular Formula C3H10CIN3O2 [3]

Molecular Weight 155.58 g/mol [3]
2-amino-3-

IUPAC Name hydroxypropanehydrazide;hydr  [3]
ochloride

SMILES C(C(C(=O)NN)N)O.CI [3]
JNWGUZKRVDKZBI-

InChl Key

UHFFFAOYSA-N

Synthesis and Manufacturing

DL-serine hydrazide hydrochloride is primarily synthesized from DL-serine. Acommon
industrial method involves a two-step process:

« Esterification: DL-serine is reacted with an alcohol, typically methanol, in the presence of an
acid catalyst (like thionyl chloride) to form the corresponding methyl ester hydrochloride.

o Hydrazinolysis: The serine methyl ester is then treated with hydrazine hydrate to yield DL-
serine hydrazide. The final hydrochloride salt is obtained through the addition of hydrochloric
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acid.[4]

Experimental Protocols

The most prominent application of DL-serine hydrazide hydrochloride is as a key
intermediate in the synthesis of Benserazide hydrochloride, a peripherally-acting DOPA
decarboxylase inhibitor used in the management of Parkinson's disease.[5][6]

Synthesis of Benserazide Hydrochloride from DL-Serine
Hydrazide Hydrochloride

There are two primary synthetic routes for the preparation of Benserazide hydrochloride from
DL-serine hydrazide hydrochloride: a two-step synthesis involving a hydrazone intermediate
and a more streamlined one-pot synthesis.

1. Two-Step Synthesis via Hydrazone Intermediate

This method involves the initial formation of a hydrazone by condensation, followed by its
reduction.

e Step 1. Condensation to form Hydrazone

DL-serine hydrazide hydrochloride is reacted with 2,3,4-trihydroxybenzaldehyde to form
the hydrazone intermediate, (E)-2-amino-3-hydroxy-N'-(2,3,4-
trinydroxybenzylidene)propanehydrazide hydrochloride.

o Protocol:

» To a reaction vessel, add 2,3,4-trihydroxybenzaldehyde to a suitable solvent such as
N,N-Dimethylformamide (DMF) and stir at ambient temperature until a clear solution is
formed.

» Add DL-serine hydrazide hydrochloride to the solution.
= Heat the reaction mixture to between 35-50°C and continue stirring.

» The reaction progress can be monitored by High-Performance Liquid Chromatography
(HPLC). The reaction is typically complete within approximately 2 hours at 50°C.
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» The resulting mixture containing the hydrazone intermediate can be filtered and used
directly in the subsequent step.

e Step 2: Reduction of the Hydrazone

The formed hydrazone is then reduced to yield Benserazide. A common method for this
reduction is catalytic hydrogenation.

o Protocol:

Charge a hydrogenation reactor with a suitable catalyst, such as Palladium on carbon
(Pd/C).

» Flush the reactor multiple times with an inert gas (e.g., nitrogen).

» Transfer the filtrate containing the hydrazone intermediate from the previous step into
the reactor.

» Pressurize the reactor with hydrogen gas (typically 1-3 bar) at ambient temperature.

= Upon completion of the reaction, the final product, Benserazide hydrochloride, can be
isolated and purified.

2. One-Pot Synthesis

This approach combines the condensation and reduction steps into a single reaction vessel,
which can improve operational efficiency.

e Protocol:

[e]

To a reaction vessel, add DL-serine hydrazide hydrochloride, a catalyst (e.g., 2.5%
Pd/C), and molecular sieves in a solvent such as isopropanol.

[e]

Heat the mixture to approximately 40°C.

o

Evacuate the vessel and introduce nitrogen gas, repeating this cycle.

[¢]

Introduce hydrogen gas and repeat the evacuation-gas introduction cycle.
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Dissolve 2,3,4-trihydroxybenzaldehyde in isopropanol and add it dropwise to the reaction

[e]

mixture.

Stir the reaction for an extended period (e.g., 10 hours).

[e]

o

Remove the solvent under reduced pressure.

Add ethanol and stir until the product crystallizes.

[¢]

Visualized Experimental Workflows

Step 1: Hydrazone Formation

@
- Condensation Reaction

Step 2: Reduction

Catalytic Hydrogenation

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1. Two-Step Synthesis of Benserazide HCI.
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Figure 2. One-Pot Synthesis of Benserazide HCI.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature detailing the direct biological
activities or signaling pathway involvement of DL-serine hydrazide hydrochloride itself. Its
primary role is documented as a synthetic intermediate.[4][7]

However, to provide a broader context for potential research, the biological activities of the
parent molecule, serine, and the hydrazide functional group are briefly summarized below. It is
important to note that these activities are not directly attributed to DL-serine hydrazide
hydrochloride and would require experimental validation.

» Serine Derivatives: L-serine and its derivatives are known to play crucial roles in the central
nervous system, including protein synthesis, cell proliferation, and as precursors to
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neurotransmitters.[8] D-serine, in particular, is an important co-agonist of the N-methyl-D-
aspartate (NMDA) receptor, which is involved in synaptic plasticity and memory.[8] Some

serine derivatives have been investigated for their potential neuroprotective and antitumor
activities.[38][9]

o Hydrazide Derivatives: The hydrazide functional group is a component of many compounds
with a wide range of biological activities.[10] Various hydrazide derivatives have been
reported to possess antibacterial, antifungal, antiviral, anti-inflammatory, and anticonvulsant
properties.[11][12][13]

Given the absence of direct evidence, the exploration of the biological effects of DL-serine
hydrazide hydrochloride represents a potential area for future research.

Conclusion

DL-serine hydrazide hydrochloride is a well-characterized compound with established
chemical and physical properties. Its primary and most significant application is as a key
starting material in the synthesis of the pharmaceutical agent Benserazide. While direct
biological activities of DL-serine hydrazide hydrochloride are not yet documented, its
structural components suggest potential avenues for investigation in medicinal chemistry and
drug discovery. This guide provides a foundational resource for professionals working with this
important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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